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Compound of Interest

Compound Name: Dihydrothymine

Cat. No.: B131461 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Dihydrothymine (CAS Number:

696-04-8), a key metabolite in pyrimidine degradation. This document is intended for

researchers, scientists, and drug development professionals, offering in-depth data,

experimental protocols, and insights into its biological significance, particularly its emerging role

in cancer progression.

Core Compound Data
Dihydrothymine, also known as 5,6-Dihydro-5-methyluracil, is a direct downstream metabolite

of thymine. Its fundamental properties are summarized below.
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Property Value Source(s)

CAS Number 696-04-8 [1][2][3][4]

Molecular Formula C₅H₈N₂O₂ [1][4][5]

Average Molecular Weight 128.13 g/mol [3][6]

Monoisotopic Molecular

Weight
128.058577506 Da [7]

Synonyms

5,6-Dihydro-5-methyluracil,

5,6-Dihydrothymine, 5-Methyl-

5,6-dihydrouracil

[1]

Metabolic Pathway and Biological Significance
Dihydrothymine is a critical intermediate in the catabolic pathway of thymine. This process is

initiated by the enzyme dihydropyrimidine dehydrogenase (DPD), which catalyzes the reduction

of thymine to dihydrothymine.[1][7] Subsequently, dihydropyrimidinase hydrolyzes

dihydrothymine to N-carbamyl-beta-aminoisobutyrate, which is then converted to beta-

aminoisobutyrate.

Recent research has illuminated a significant role for dihydrothymine in the epithelial-to-

mesenchymal transition (EMT), a cellular process implicated in cancer metastasis.[1] Studies

have shown that levels of dihydrothymine are elevated during EMT, suggesting its

accumulation is a necessary step for cells to acquire mesenchymal characteristics.

Dihydrothymine's Role in the Epithelial-to-Mesenchymal
Transition (EMT)
The accumulation of dihydrothymine during EMT is directly linked to the upregulation of

Dihydropyrimidine Dehydrogenase (DPYD), the enzyme responsible for its synthesis from

thymine. The induction of EMT, often initiated by signaling molecules like Transforming Growth

Factor-beta (TGF-β), leads to an increase in DPYD expression. This, in turn, results in higher

intracellular concentrations of dihydrothymine, which are required for the progression of EMT.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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